N-Desmethyldiltiazem-d5 Maleate
Description
CAS Number: 86408-45-9 (unlabeled free base)
Scientific Research Applications
Metabolism and Cytochrome P450 Interaction
N-Desmethyldiltiazem (MA) undergoes N-hydroxylation, forming secondary hydroxylamines, a significant pathway in the metabolism of secondary alkyl amines. This process involves cytochromes P450, specifically 2C11, 2C19, and 3A4. The formation of metabolic-intermediate (MI) complexes suggests that primary amines, like N,N-didesmethyldiltiazem, are competitive inhibitors of MI complex formation from these secondary amines (Hanson et al., 2010).
Influence on Nucleoside Triphosphate Diphosphohydrolase (NTPDase)
N-Desmethyldiltiazem and its metabolites display concentration-dependent inhibition of NTPDase, an ectonucleotidase associated with vascular endothelial and smooth muscle cells, at concentrations ≥ 0.5 mM. This suggests a weak inhibitory action of these compounds on NTPDase, impacting vascular tone regulation (Gendron et al., 2000).
Pharmacokinetics in Combination Therapy
Studies on diltiazem and its metabolites, including N-desmethyldiltiazem, in combination therapies (e.g., with hydrochlorothiazide) provide insights into potential drug-drug interactions and their pharmacokinetic profiles. This is crucial for understanding the efficacy and safety of combined cardiovascular disease treatments (Weir et al., 1998).
Impact on Drug Metabolism and Biotransformation
The metabolism of diltiazem in hepatic and extrahepatic tissues shows that several organs contribute to the biotransformation of diltiazem and its metabolites like N-desmethyldiltiazem. This research aids in understanding the distribution and degradation pathways of the drug in various body tissues (Homsy et al., 1995).
properties
Product Name |
N-Desmethyldiltiazem-d5 Maleate |
|---|---|
Molecular Formula |
C21H19D5N2O4S.C4H4O4 |
Molecular Weight |
521.59 |
Origin of Product |
United States |
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